Desmethylisoxanthohumol
Description
Desmethylisoxanthohumol is a demethylated derivative of isoxanthohumol, a prenylated flavonoid found in hops (Humulus lupulus). These compounds are characterized by a chalcone backbone with prenyl or methyl groups influencing their bioactivity .
Properties
Molecular Formula |
C20H20O4 |
|---|---|
Molecular Weight |
324.4 g/mol |
IUPAC Name |
(E)-3-phenyl-1-[2,4,6-trihydroxy-3-(3-methylbut-2-enyl)phenyl]prop-2-en-1-one |
InChI |
InChI=1S/C20H20O4/c1-13(2)8-10-15-17(22)12-18(23)19(20(15)24)16(21)11-9-14-6-4-3-5-7-14/h3-9,11-12,22-24H,10H2,1-2H3/b11-9+ |
InChI Key |
HDFDQMFITYCMDM-PKNBQFBNSA-N |
Isomeric SMILES |
CC(=CCC1=C(C(=C(C=C1O)O)C(=O)/C=C/C2=CC=CC=C2)O)C |
Canonical SMILES |
CC(=CCC1=C(C(=C(C=C1O)O)C(=O)C=CC2=CC=CC=C2)O)C |
Synonyms |
2,4',6'-trihydroxy-3'-prenylchalcone |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Related Compounds
Structural Differences
The following table summarizes key structural and functional distinctions:
Pharmacological Activity
Anticancer Effects
- Xanthohumol : Demonstrates IC₅₀ values of 10–20 μM against breast cancer cells (MCF-7) via apoptosis induction .
- Desmethylxanthohumol : Shows improved activity (IC₅₀ ~8 μM) in the same model, attributed to increased polarity enhancing cellular uptake .
- This compound: No direct data, but structural similarity suggests comparable or superior activity to xanthohumol.
Anti-inflammatory and Antioxidant Effects
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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